Cas no 35045-72-8 (L-Valine-d)
L-Valine-d Chemical and Physical Properties
Names and Identifiers
-
- L-Valine-2,3,4,4,4,4',4',4'-d8
- L-Valine-d8
- A-Amino-
- A-methylbutyric Acid-d8
- D8-L-valine
- L-Valine-d
- L-Valine-2,3,4,4,4,5,5,5-D8
-
- Inchi: 1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t4-/m0/s1/i1D3,2D3,3D,4D
- InChI Key: KZSNJWFQEVHDMF-AYWPRJOCSA-N
- SMILES: OC([C@]([2H])(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])N)=O
Computed Properties
- Exact Mass: 125.12900
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 90.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Melting Point: 295-300 °C (subl. )(lit.)
- PSA: 63.32000
- LogP: 0.75460
L-Valine-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V094208-5mg |
L-Valine-d8 |
35045-72-8 | 5mg |
$ 161.00 | 2023-09-05 | ||
| TRC | V094208-50mg |
L-Valine-d8 |
35045-72-8 | 50mg |
$ 1245.00 | 2023-09-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01958-1g |
(2S)-2-amino-2,3,4,4,4-pentadeuterio-3-(trideuteriomethyl)butanoic acid |
35045-72-8 | ≥98% (CP) | 1g |
¥23198.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L874051-100mg |
L-Valine-2,3,4,4,4,5,5,5-D8 |
35045-72-8 | ≥98 atom % D, ≥98% (CP) | 100mg |
¥3,200.00 | 2022-01-12 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022129-100mg |
L-Valine-d |
35045-72-8 | ≥98 atom % D, ≥98% (CP) | 100mg |
¥2880 | 2024-05-24 | |
| MedChemExpress | HY-I1124-5mg |
L-Valine-d |
35045-72-8 | 99.10% | 5mg |
¥1050 | 2025-04-16 | |
| MedChemExpress | HY-I1124-10mg |
L-Valine-d |
35045-72-8 | 99.10% | 10mg |
¥1650 | 2025-04-16 | |
| MedChemExpress | HY-I1124-25mg |
L-Valine-d |
35045-72-8 | 99.10% | 25mg |
¥2600 | 2025-04-16 | |
| MedChemExpress | HY-I1124-50mg |
L-Valine-d8 |
35045-72-8 | 50mg |
¥4810 | 2022-08-31 | ||
| MedChemExpress | HY-I1124-100mg |
L-Valine-d8 |
35045-72-8 | 100mg |
¥7600 | 2022-08-31 |
L-Valine-d Suppliers
L-Valine-d Related Literature
-
Chi-Xin Du,Zhu Huang RSC Adv. 2019 9 36539
-
Nivedita Natarajan,Padma Ramakrishnan,Vairavan Lakshmanan,Dasaradhi Palakodeti,Kannan Rangiah Analyst 2015 140 3445
-
Ibraheem M. Haies,James A. Jarvis,Lynda J. Brown,Ilya Kuprov,Philip T. F. Williamson,Marina Carravetta Phys. Chem. Chem. Phys. 2015 17 23748
Additional information on L-Valine-d
Comprehensive Guide to L-Valine-d (CAS No. 35045-72-8): Properties, Applications, and Market Insights
L-Valine-d (CAS No. 35045-72-8) is a deuterated form of the essential amino acid L-Valine, widely used in biochemical research, pharmaceuticals, and metabolic studies. This isotopically labeled compound is particularly valuable for its stability and traceability in experimental settings. In this article, we delve into the properties, applications, and market trends of L-Valine-d, addressing common queries and industry-relevant topics.
The molecular structure of L-Valine-d features deuterium atoms replacing hydrogen at specific positions, enhancing its utility in NMR spectroscopy and mass spectrometry. Researchers favor this compound for its ability to provide clear isotopic labeling, which is critical in metabolic pathway analysis and drug development. Its stability under physiological conditions makes it a preferred choice for in vivo and in vitro studies.
One of the most searched questions about L-Valine-d is its role in protein synthesis and muscle recovery. As a branched-chain amino acid (BCAA), L-Valine is vital for tissue repair and energy production. The deuterated version, L-Valine-d, is often used to study these processes with greater precision, especially in sports science and nutrition research. This aligns with the growing interest in personalized medicine and performance enhancement.
In the pharmaceutical industry, L-Valine-d is a key component in the development of isotope-labeled drugs. These drugs are used to improve the accuracy of pharmacokinetic studies and to track drug metabolism. The demand for such compounds is rising, driven by advancements in precision medicine and the need for more effective therapeutic monitoring. Companies specializing in deuterated compounds are increasingly focusing on L-Valine-d to meet this demand.
From a market perspective, the global demand for L-Valine-d is expected to grow steadily, fueled by its applications in academic research, pharmaceuticals, and biotechnology. The compound is also gaining traction in the field of nutraceuticals, where its role in metabolic health is being explored. As more studies highlight the benefits of deuterated amino acids, the adoption of L-Valine-d is likely to expand further.
For researchers and industry professionals, sourcing high-quality L-Valine-d is critical. The compound must meet stringent purity standards to ensure reliable results in sensitive applications. Suppliers often provide detailed certificates of analysis (CoA) to verify the isotopic enrichment and chemical purity of L-Valine-d. This transparency is essential for laboratories aiming to maintain reproducibility in their experiments.
In summary, L-Valine-d (CAS No. 35045-72-8) is a versatile and indispensable tool in modern scientific research. Its applications span from drug development to nutritional science, reflecting its broad utility. As the scientific community continues to explore the potential of deuterated compounds, L-Valine-d will remain a focal point for innovation and discovery.